Cas no 2227748-78-7 ((1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol
• CAS No: 2227748-78-7
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 5905920
• PubChem ID: 165899971
• Update Time: 2025-06-25

(1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol
• EN300-1997256
• 2227748-78-7

• Inchi： 1S/C9H11ClN2O3/c10-7-5-6(9(13)3-4-11)1-2-8(7)12(14)15/h1-2,5,9,13H,3-4,11H2/t9-/m0/s1
• InChI Key： QLJRSGISDZKPGX-VIFPVBQESA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CCN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.1Ų

Additional information on (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol

Compound (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol (CAS No: 2227748-78-7)

The compound (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol with CAS number 2227748-78-7 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biotechnology. The molecule consists of a propanol backbone with an amino group at the third position and a substituted phenyl ring at the first position, making it a chiral compound with specific stereochemical properties.

Recent studies have highlighted the importance of (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting. The presence of the nitro group on the phenyl ring contributes to its potential as a redox-active moiety, which can be exploited in designing molecules with specific electronic properties.

The stereochemistry of this compound plays a crucial role in its biological activity. The (1S) configuration ensures that the molecule interacts selectively with target proteins, enhancing its efficacy in biological systems. This has led to investigations into its use as a chiral building block in asymmetric synthesis, where it can serve as a versatile intermediate for constructing complex molecular architectures.

From a synthetic standpoint, (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol can be prepared through various methodologies, including enantioselective reductions and enzymatic resolutions. These methods not only ensure high optical purity but also align with green chemistry principles by minimizing waste and improving process efficiency.

Moreover, the compound has been subjected to extensive computational studies to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into its potential as an orally bioavailable drug candidate, highlighting its favorable pharmacokinetic profile.

In terms of applications, (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propan-1-ol has shown promise in anti-inflammatory and antioxidant therapies due to its ability to modulate key cellular pathways. Its nitrophenolic group contributes to radical scavenging activity, making it a candidate for mitigating oxidative stress-associated diseases.

Additionally, this compound has been explored in the context of enzyme inhibition studies. For instance, it has demonstrated inhibitory activity against certain kinases and proteases, suggesting its potential role in treating conditions such as cancer and neurodegenerative disorders.

The synthesis and characterization of (1S)-3-amino-1-(3-chloro-4-nitrophenyl)propanol have been reported in several peer-reviewed journals, underscoring its importance in contemporary chemical research. Its structural versatility and unique stereochemical features make it an invaluable tool for advancing drug discovery efforts.

In conclusion, (1S)-3-amino-1-(3-chloro-nitrophenyl)propanol (CAS No: 2227748-) stands out as a critical molecule with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to groundbreaking advancements in pharmaceutical science and beyond.